Ethyl 2-((1-methyl-6-oxo-4-(trifluoromethyl)-1,6-Dihydro-2-pyrimidinyl)sulfanyl)acetate

• IUPAC Name: ethyl 2-[1-methyl-6-oxo-4-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetate
• InChI: InChI=1S/C10H11F3N2O3S/c1-3-18-8(17)5-19-9-14-6(10(11,12)13)4-7(16)15(9)2/h4H,3,5H2,1-2H3
• InChI Key: PKJFMWNUIWBUHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=CC(=O)N1C)C(F)(F)F
• Molecular Formula: C10H11F3N2O3S
• Molecular Weight: 296.27 g/mol

Description

Ethyl 2-((1-methyl-6-oxo-4-(trifluoromethyl)-1,6-Dihydro-2-pyrimidinyl)sulfanyl)acetate is a useful research compound. Its molecular formula is C10H11F3N2O3S and its molecular weight is 296.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Applications

One significant application of compounds related to the specified chemical structure involves their anti-inflammatory properties. Research by Jakubkienė et al. (2002) explored derivatives of (6-methyl-2-methylsulfanyl-4-oxo-3,4-dihydro-3-pyrimidinyl)acetic acid, noting that many synthesized compounds were more active than acetylsalicylic acid, with some even surpassing ibuprofen in anti-inflammatory activity. This study highlights the compound's potential as a basis for developing new anti-inflammatory drugs (Jakubkienė et al., 2002).

Heterocyclic Compound Synthesis

Another area of research involves the synthesis of heterocyclic compounds, which are crucial in pharmaceutical chemistry due to their wide range of biological activities. The synthesis of novel heterocyclic structures, such as pyrido[3,4-b][1,4]thiazin-2(3H)-ones and pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]benzimidazole-3-carboxylates, demonstrates the versatility of ethyl 2-((1-methyl-6-oxo-4-(trifluoromethyl)-1,6-Dihydro-2-pyrimidinyl)sulfanyl)acetate and its derivatives in contributing to the development of new therapeutic agents (Raja & Perumal, 2006; Dolzhenko et al., 2006).

Synthesis of Fluorinated Compounds

Wang et al. (2012) focused on the synthesis of ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives, indicating the potential for creating fluorinated compounds that are increasingly important in medicinal chemistry for their unique properties, including stability and bioavailability. The study underlines the role of such derivatives in the synthesis of fluorinated heterocycles, a critical area in drug design and discovery (Wang et al., 2012).